Cas no 756477-32-4 (2-Chlorothieno[2,3-c]pyridine)

• Product Name: 2-Chlorothieno[2,3-c]pyridine
• CAS No: 756477-32-4
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 549064
• PubChem ID: 11298199
• Update Time: 2025-07-24

2-Chlorothieno[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothieno[2,3-c]pyridine
• Thieno[2,3-c]pyridine,2-chloro-
• AGN-PC-0069PI
• AK126968
• KB-230264
• MolPort-004-804-989
• 756477-32-4
• J-803062
• DTXSID30461544

• Inchi： 1S/C7H4ClNS/c8-7-3-5-1-2-9-4-6(5)10-7/h1-4H
• InChI Key： MAYKXPKQWDJNAM-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CN=CC=2S1

Computed Properties

• Exact Mass: 168.9752980g/mol
• Monoisotopic Mass: 168.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-Chlorothieno[2,3-c]pyridine

Professional Introduction to 2-Chlorothieno[2,3-c]pyridine (CAS No. 756477-32-4)

2-Chlorothieno[2,3-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 756477-32-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both thiophene and pyridine rings in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 2-Chlorothieno[2,3-c]pyridine consists of a thiophene ring fused with a pyridine ring, with a chlorine substituent at the 2-position of the thiophene ring. This specific arrangement facilitates diverse chemical modifications, allowing researchers to explore various derivatives with tailored biological functions. The chlorine atom serves as a key functional group that can participate in further synthetic transformations, enabling the creation of more complex molecules with enhanced pharmacological properties.

In recent years, 2-Chlorothieno[2,3-c]pyridine has been extensively studied for its potential applications in drug discovery. One of the most promising areas of research involves its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions between 2-Chlorothieno[2,3-c]pyridine derivatives and target proteins. These studies have identified several lead compounds that exhibit high potency against various kinases, such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The ability to computationally screen large libraries of compounds has significantly accelerated the drug discovery process, allowing for rapid optimization of lead structures.

Furthermore, 2-Chlorothieno[2,3-c]pyridine has shown promise in the development of antiviral agents. The unique structural features of this compound allow it to interact with viral enzymes and proteins, disrupting essential viral replication processes. Preliminary studies have demonstrated its effectiveness against certain RNA viruses by inhibiting key enzymes involved in viral polymerization and assembly. These findings highlight the versatility of thienopyridine derivatives as antiviral candidates.

The synthesis of 2-Chlorothieno[2,3-c]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination steps to introduce the chlorine substituent. Advances in green chemistry have also led to the development of more sustainable synthetic methods, reducing waste and minimizing hazardous byproducts. These environmentally friendly approaches align with the growing emphasis on sustainable pharmaceutical manufacturing.

In addition to its pharmaceutical applications, 2-Chlorothieno[2,3-c]pyridine has been explored for its potential in materials science. The conjugated system formed by the thiophene and pyridine rings makes this compound suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its properties as a building block for developing novel materials with enhanced charge transport capabilities.

The pharmacological profile of 2-Chlorothieno[2,3-c]pyridine is further enriched by its ability to undergo metabolic transformations in vivo. These transformations can lead to the formation of active metabolites or conjugates that contribute to its overall therapeutic effect. Understanding these metabolic pathways is crucial for optimizing drug design and predicting potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these metabolic interactions.

One notable example of the therapeutic potential of thienopyridine derivatives is their application in neurodegenerative diseases. Studies have suggested that compounds structurally similar to 2-Chlorothieno[2,3-c]pyridine can modulate neurotransmitter release and receptor activity, offering a potential treatment strategy for conditions like Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into this class of compounds.

The future direction of research on 2-Chlorothieno[2,3-c]pyridine is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can identify new analogs with improved pharmacokinetic profiles and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these laboratory findings into clinical applications.

In conclusion, 756477-32-4 represents a versatile scaffold with significant potential across multiple domains of chemical biology and medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery, materials science, and beyond. As our understanding of molecular interactions continues to evolve, 756477-32-4 will undoubtedly play a pivotal role in shaping the future landscape of chemical innovation.